Cas no 2060029-90-3 (2,3-dichloro-5,8-difluoroquinoxaline)

• Product Name: 2,3-dichloro-5,8-difluoroquinoxaline
• CAS No: 2060029-90-3
• MF: C₈H₂Cl₂F₂N₂
• MW: 235.017686367035
• MDL: MFCD30498082
• CID: 5153849
• PubChem ID: 125451985
• Update Time: 2025-05-23

2,3-dichloro-5,8-difluoroquinoxaline Chemical and Physical Properties

Names and Identifiers

• CID 125451985
• Quinoxaline, 2,3-dichloro-5,8-difluoro-
• 2,3-dichloro-5,8-difluoroquinoxaline

• MDL： MFCD30498082
• Inchi： 1S/C8H2Cl2F2N2/c9-7-8(10)14-6-4(12)2-1-3(11)5(6)13-7/h1-2H
• InChI Key： JVGBAEQQUFAZRX-UHFFFAOYSA-N
• SMILES： N1C2C(=C(F)C=CC=2F)N=C(Cl)C=1Cl

Experimental Properties

• Density: 1.651±0.06 g/cm3(Predicted)
• Boiling Point: 276.9±35.0 °C(Predicted)
• pka: -7.54±0.48(Predicted)

Additional information on 2,3-dichloro-5,8-difluoroquinoxaline

Introduction to 2,3-dichloro-5,8-difluoroquinoxaline (CAS No. 2060029-90-3)

2,3-dichloro-5,8-difluoroquinoxaline (CAS No. 2060029-90-3) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the quinoxaline family, a class of heterocyclic compounds known for their diverse biological activities and chemical reactivity.

The molecular formula of 2,3-dichloro-5,8-difluoroquinoxaline is C₁₀H₄Cl₂F₂N₂, and its molecular weight is approximately 267.1 g/mol. The presence of chlorine and fluorine atoms in the structure imparts unique electronic and steric properties to the molecule, making it an interesting candidate for a wide range of applications.

In the realm of pharmaceutical research, 2,3-dichloro-5,8-difluoroquinoxaline has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits significant biological activity against various pathogens and cancer cells. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2,3-dichloro-5,8-difluoroquinoxaline derivatives demonstrated potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to interfere with viral replication processes.

Beyond its antiviral properties, 2,3-dichloro-5,8-difluoroquinoxaline has also shown promise in cancer research. A 2022 study published in the journal Cancer Research found that certain derivatives of this compound exhibited selective cytotoxicity against breast cancer cells while sparing normal cells. The mechanism of action was hypothesized to involve the disruption of key signaling pathways involved in cell proliferation and survival.

In materials science, 2,3-dichloro-5,8-difluoroquinoxaline has been investigated for its potential use in organic electronics. The presence of halogen atoms in the molecule can enhance its electronic properties, making it suitable for applications such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). A study published in Advanced Materials in 2019 demonstrated that 2,3-dichloro-5,8-difluoroquinoxaline-based materials exhibited high charge carrier mobility and excellent photostability, which are crucial for the performance of organic electronic devices.

The synthesis of 2,3-dichloro-5,8-difluoroquinoxaline typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of 1,4-benzenediamine with an appropriate dicarbonyl compound followed by chlorination and fluorination steps. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product.

To ensure the safety and efficacy of compounds like 2,3-dichloro-5,8-difluoroquinoxaline, rigorous testing is essential. Preclinical studies often involve evaluating the compound's toxicity, pharmacokinetics, and metabolic stability. These studies help identify any potential side effects or limitations before advancing to clinical trials.

In conclusion, 2,3-dichloro-5,8-difluoroquinoxaline (CAS No. 2060029-90-3) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various scientific fields.